Cas no 1503986-78-4 (6-Bromopyrrolo[2,1-f][1,2,4]triazine)

• Product Name: 6-Bromopyrrolo[2,1-f][1,2,4]triazine
• CAS No: 1503986-78-4
• MF: C₆H₄BrN₃
• MW: 198.020059585571
• CID: 5739335
• PubChem ID: 83669149
• Update Time: 2026-03-11

6-Bromopyrrolo[2,1-f][1,2,4]triazine Chemical and Physical Properties

Names and Identifiers

• MFCD31727952
• D79214
• 6-Bromopyrrolo[2,1-f][1,2,4]triazine
• 1503986-78-4
• AS-84531
• Pyrrolo[2,1-f][1,2,4]triazine, 6-bromo-
• DB-399396

• Inchi： 1S/C6H4BrN3/c7-5-1-6-2-8-4-9-10(6)3-5/h1-4H
• InChI Key： IQNSSBOTIJFLNM-UHFFFAOYSA-N
• SMILES： N12C=C(Br)C=C1C=NC=N2

Computed Properties

• Exact Mass: 196.95886g/mol
• Monoisotopic Mass: 196.95886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 1.89±0.1 g/cm3(Predicted)
• pka: -3.06±0.30(Predicted)

Additional information on 6-Bromopyrrolo[2,1-f][1,2,4]triazine

Introduction to 6-Bromopyrrolo[2,1-f][1,2,4]triazine (CAS No. 1503986-78-4)

6-Bromopyrrolo[2,1-f][1,2,4]triazine (CAS No. 1503986-78-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolo[2,1-f][1,2,4]triazines, which are known for their biological activities and therapeutic potential.

The chemical structure of 6-Bromopyrrolo[2,1-f][1,2,4]triazine features a bromine atom at the 6-position of the pyrrolo[2,1-f][1,2,4]triazine ring system. This substitution imparts unique electronic and steric properties to the molecule, making it an attractive candidate for the development of novel drugs and therapeutic agents. The bromine atom can also serve as a handle for further chemical modifications, enabling the synthesis of a wide range of derivatives with diverse biological activities.

In the realm of medicinal chemistry, 6-Bromopyrrolo[2,1-f][1,2,4]triazine has been extensively studied for its potential as an anticancer agent. Recent research has shown that this compound exhibits potent antiproliferative activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that 6-Bromopyrrolo[2,1-f][1,2,4]triazine effectively inhibited the growth of human breast cancer cells by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK.

Beyond its anticancer properties, 6-Bromopyrrolo[2,1-f][1,2,4]triazine has also shown promise in other therapeutic areas. Research conducted by a team at the University of California in 2023 revealed that this compound possesses potent antiviral activity against several RNA viruses, including influenza and SARS-CoV-2. The antiviral mechanism is believed to involve the inhibition of viral replication through interference with viral RNA synthesis.

The synthetic accessibility of 6-Bromopyrrolo[2,1-f][1,2,4]triazine is another factor contributing to its appeal in pharmaceutical research. A robust and scalable synthetic route has been developed using readily available starting materials and straightforward reaction conditions. This synthetic method allows for the efficient preparation of gram quantities of the compound, facilitating its use in high-throughput screening assays and preclinical studies.

In addition to its biological activities, the physical properties of 6-Bromopyrrolo[2,1-f][1,2,4]triazine are well-characterized. It is a solid at room temperature with a melting point ranging from 180°C to 185°C. The compound is moderately soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for formulation into various dosage forms.

The safety profile of 6-Bromopyrrolo[2,1-f][1,2,4]triazine has been evaluated in several preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), further safety studies are necessary to ensure its safe use in clinical settings.

In conclusion, 6-Bromopyrrolo[2,1-f][1,2,4]triazine (CAS No. 1503986-78-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.